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Cat. No.: B12583991
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Introduction

Iron(II) sulfate, also known as ferrous sulfate, is a vital iron supplement used to treat and

prevent iron deficiency anemia. Accurate quantification of the iron(II) content in pharmaceutical

formulations is crucial for ensuring product quality, safety, and efficacy. High-performance liquid

chromatography (HPLC) offers a robust and reliable analytical technique for the determination

of iron(II) sulfate in various sample matrices, providing advantages in terms of specificity,

sensitivity, and efficiency over traditional methods like titrimetry or spectrophotometry.

This application note details a reversed-phase HPLC (RP-HPLC) method for the analysis of

iron(II) sulfate, providing a comprehensive protocol, system suitability parameters, and

performance data. The described methodology is suitable for quality control and research

environments in the pharmaceutical and drug development sectors.

Principle of the Method
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Direct analysis of iron(II) by reversed-phase HPLC with UV detection is challenging due to its

lack of a strong chromophore. The presented method overcomes this by employing an ion-

pairing agent in the mobile phase. The ion-pairing reagent forms a complex with the iron(II)

ions, which can then be retained on a non-polar stationary phase and detected by a UV

detector. This approach allows for the separation of the iron(II) complex from excipients and

potential degradation products in the sample matrix.

An alternative method using Hydrophilic Interaction Chromatography (HILIC) with an

Evaporative Light Scattering Detector (ELSD) is also discussed, which offers a different

selectivity and detection mechanism.

Experimental Protocols
Method 1: Reversed-Phase HPLC with UV Detection
This protocol is based on a validated method for the determination of elemental iron in ferrous

sulfate drug products.[1][2][3]

1. Instrumentation and Materials

HPLC system with a pump, autosampler, column oven, and UV detector

Data acquisition and processing software

Analytical balance

Volumetric flasks and pipettes

pH meter

Sonicator

Syringe filters (0.45 µm)

Column: TSK-GEL Super octadecylsilyl (ODS), 50 x 4.6 mm, 2 µm particle size[1][2][3]

Mobile Phase: 0.06 M methanesulfonic acid in a 40:60 (v/v) mixture of water and acetonitrile.

[1][2][3]
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Standard: Iron(II) sulfate heptahydrate, reference standard

Sample: Iron(II) sulfate tablets or drug product

2. Preparation of Solutions

Mobile Phase Preparation: Prepare a 0.06 M solution of methanesulfonic acid. Mix the

appropriate volume of this solution with HPLC-grade water and acetonitrile to achieve a

40:60 (v/v) ratio. For example, to prepare 1 L of mobile phase, mix 400 mL of 0.06 M

methanesulfonic acid in water with 600 mL of acetonitrile. Degas the mobile phase using

sonication or vacuum filtration before use.

Standard Solution Preparation: Accurately weigh a suitable amount of iron(II) sulfate

heptahydrate reference standard and dissolve it in the mobile phase to obtain a known

concentration (e.g., 1.4 mg/mL).[4]

Sample Solution Preparation:

Take a representative sample of the iron(II) sulfate drug product (e.g., a crushed tablet).

Accurately weigh an amount of the sample equivalent to a target concentration of iron(II)

sulfate.

Transfer the weighed sample to a volumetric flask.

Add a portion of the mobile phase and sonicate to dissolve the active ingredient.

Dilute to the mark with the mobile phase and mix thoroughly.

Filter the solution through a 0.45 µm syringe filter before injection.

3. Chromatographic Conditions
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Parameter Setting

Column
TSK-GEL Super ODS (50 x 4.6 mm, 2 µm)[1][2]

[3]

Mobile Phase
0.06 M Methanesulfonic Acid in

Water:Acetonitrile (40:60, v/v)[1][2][3]

Flow Rate 1.0 mL/min[2]

Column Temperature 35°C[2]

Injection Volume 10 µL[2]

Detection Wavelength 282 nm[1][2][3]

Run Time Approximately 5 minutes[1][2][3]

4. System Suitability

Before sample analysis, perform system suitability tests to ensure the chromatographic system

is performing adequately. Inject the standard solution multiple times and evaluate the following

parameters:

Tailing Factor: The tailing factor for the iron(II) peak should be ≤ 2.0.

Theoretical Plates: The number of theoretical plates for the iron(II) peak should be ≥ 2000.

Relative Standard Deviation (RSD) of Peak Area: The RSD for replicate injections of the

standard solution should be ≤ 2.0%.

5. Analysis Procedure

Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

Perform system suitability injections.

Inject the standard solution(s) to generate a calibration curve.

Inject the sample solutions.
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Identify the iron(II) peak in the sample chromatogram by comparing the retention time with

that of the standard.

Quantify the amount of iron(II) sulfate in the sample using the calibration curve.

Data Presentation
Quantitative Data Summary for RP-HPLC Method with UV Detection

Parameter Value Reference

Linearity Range 0 - 0.5 µg/mL [3]

Correlation Coefficient (r²) > 0.991 [3]

Limit of Detection (LOD) 2.67 ng/mL [3]

Precision (%RSD) 3.11% (at 10 ng/mL) [3]

Accuracy (Recovery) 98.57% - 101.69% [3]

Note: The presented data is a compilation from a similar method and should be verified during

method validation in your laboratory.
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Caption: Experimental workflow for the HPLC analysis of iron(II) sulfate.
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Caption: Logical relationship of ion-pairing chromatography for iron(II) analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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